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Compound of Interest

Furan-2-carboximidamide
Compound Name:
hydrochloride

Cat. No. B1315031

For researchers, scientists, and drug development professionals, this document provides a
comprehensive guide to the core basic properties of Furan-2-carboximidamide
hydrochloride. This furan derivative holds potential in medicinal chemistry, and this guide
summarizes its chemical and physical characteristics, alongside available information on its
synthesis and biological activity.

Furan-2-carboximidamide hydrochloride is a heterocyclic compound featuring a furan ring
substituted with a carboximidamide group, presented as a hydrochloride salt.[1] This structure
is of interest to medicinal chemists due to the known diverse biological activities of furan
derivatives, which include antimicrobial and anticancer properties.[1] The hydrochloride salt
form generally enhances water solubility compared to the free base, a favorable characteristic
for biological applications.[1]

Core Physicochemical Properties

A summary of the key quantitative data for Furan-2-carboximidamide hydrochloride is
presented in the table below, offering a quick reference for its fundamental properties.
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Property Value Source(s)

Chemical Formula CsH7CIN20 [1112]

Molecular Weight 146.58 g/mol [2]

CAS Number 54610-69-4 [2]

Melting Point 63-65 °C [3]

Boiling Point 220.1 °C at 760 mmHg [3]
Generally more soluble in

Solubility water as the hydrochloride salt.  [1]
Quantitative data not available.

pKa Data not available

) >95% to 97% (as commercially
Purity [2]

available)

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of Furan-2-carboximidamide

hydrochloride is not readily available in the reviewed literature, the synthesis of structurally

related furan-2-carboxamides provides a general strategic framework. These syntheses often

commence from furan-2-carboxylic acid.

A general synthetic approach may involve the activation of furan-2-carboxylic acid, for example,

with 1,1'-carbonyldiimidazole (CDI), followed by reaction with an appropriate amine source to

form the amide linkage. Subsequent chemical transformations would then be necessary to

convert the carboxamide into the desired carboximidamide hydrochloride.

General Experimental Workflow for Synthesis of Furan-2-Carboxamides:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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